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Compound of Interest

Compound Name: Lyso-sulfatide (bovine)

Cat. No.: B15553409

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure of bovine

lyso-sulfatide, a critical lysosphingolipid implicated in various physiological and pathological

processes. This document details its molecular composition, including variations in its core

structure, and presents methodologies for its study. Furthermore, it elucidates a key signaling

pathway influenced by this molecule.

Core Chemical Structure and Properties
Bovine lyso-sulfatide, also known as sulfogalactosylsphingosine or psychosine-3'-sulfate, is the

deacylated derivative of sulfatide. Its fundamental structure consists of three key components:

a sphingoid base, a galactose sugar, and a sulfate group. The absence of the N-linked fatty

acid chain distinguishes it from its parent compound, sulfatide.[1]

The stereochemistry of the predominant form of lyso-sulfatide has been defined as

(2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl β-D-galactopyranoside 3'-(hydrogen sulfate).

[2] The sulfate group is attached to the 3'-hydroxyl position of the galactose moiety.[3]
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Property Value Source

Chemical Formula C24H47NO10S [2][4][5]

Molecular Weight 541.7 g/mol [2][4][5]

CAS Number 38621-58-8 [2][4]

Synonyms

Psychosine 3′-O-sulfate,

Psychosine sulfate,

Sulfogalactosylsphingosine

[2]

Heterogeneity of the Sphingoid Base in Bovine Species
A critical aspect of bovine lyso-sulfatide is the inherent variability in the long-chain base. While

the C18 sphingosine (4-sphingenine) is a common representation, sphingolipids derived from

bovine sources exhibit a notable heterogeneity in their sphingoid base composition.[6] Studies

on bovine sphingolipids have revealed the presence of significant proportions of C16 sphingoid

bases, in addition to other even- and odd-numbered carbon chain homologs.[6] This variability

is a key consideration in the analysis and characterization of lyso-sulfatide from bovine tissues.

Experimental Protocols
The study of bovine lyso-sulfatide necessitates specific protocols for its extraction, purification,

and structural elucidation.

Extraction and Purification of Lyso-Sulfatide from
Bovine Brain Tissue
This protocol is adapted from methodologies developed for the extraction of lysosphingolipids

from biological matrices.

Objective: To isolate a lyso-sulfatide-enriched fraction from bovine brain homogenate.

Materials:

Bovine brain tissue

Chloroform
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Methanol

Deionized water

Internal standard (e.g., N-acetyl-sulfatide)

Centrifuge

Glass tubes

Procedure:

Homogenization: Homogenize fresh or frozen bovine brain tissue in a suitable buffer.

Lipid Extraction (Modified Bligh and Dyer Method): a. To a known volume of brain

homogenate, add the internal standard. b. Add methanol and chloroform in a ratio that

results in a single-phase system (e.g., for 50 µL of sample, add 300 µL of methanol and 150

µL of chloroform), ensuring thorough mixing after each addition.[1] c. Allow the mixture to

stand at room temperature for 30 minutes to ensure complete extraction.[1] d. Induce phase

separation by adding chloroform and water. e. Centrifuge to separate the aqueous (upper)

and organic (lower) phases. Lyso-sulfatide, being more polar than other lipids, will partition

into the upper aqueous-methanolic phase.[1]

Purification: a. Collect the upper phase containing the lyso-sulfatide. b. Further purification

can be achieved using solid-phase extraction (SPE) with a C18 stationary phase. The

amphiphilic nature of lyso-sulfatide allows it to bind to the reversed-phase column while more

polar contaminants are washed away.[1] c. Elute the lyso-sulfatide from the SPE column

using an appropriate solvent system (e.g., increasing concentrations of methanol).

Structural Elucidation Workflow
A combination of chromatographic and spectroscopic techniques is employed for the definitive

structural characterization of the isolated bovine lyso-sulfatide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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